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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Vinylboronic acid
dibutyl ester (CAS No. 6336-45-4) to ensure the safety of researchers, scientists, and drug

development professionals. Following these procedures diligently will minimize risks and build

a culture of safety in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Vinylboronic acid dibutyl ester is a combustible liquid that can cause skin, eye, and

respiratory irritation.[1][2] It may also trigger an allergic skin reaction and is harmful to aquatic

life.[1] The signal word for this chemical is "Warning".[1]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1346348?utm_src=pdf-interest
https://www.benchchem.com/product/b1346348?utm_src=pdf-body
https://www.benchchem.com/product/b1346348?utm_src=pdf-body
https://www.benchchem.com/product/b1346348?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/568147
https://store.apolloscientific.co.uk/product/vinylboronic-acid-dibutyl-ester
https://www.sigmaaldrich.com/JP/ja/product/aldrich/568147
https://www.sigmaaldrich.com/JP/ja/product/aldrich/568147
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6336-45-4 [1]

Molecular Formula C₁₀H₂₁BO₂ [3]

Molecular Weight 184.08 g/mol [1][3]

Boiling Point 35-40 °C at 0.1 atm [1][4]

Density 0.835 g/mL at 25 °C [1][4]

Flash Point 67.2 °C (153.0 °F) [1]

Storage Temperature 2-8°C [1]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling this reagent.
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Equipment Specification Rationale

Eye Protection

Chemical splash goggles that

comply with EN166 or OSHA's

29 CFR 1910.133 regulations.

A face shield should be used

when handling larger

quantities.[5][6]

To protect against splashes

that can cause serious eye

irritation.

Hand Protection

Nitrile rubber gloves. Check

manufacturer's data for

chemical resistance and

breakthrough times.[7]

To prevent skin contact, which

can cause irritation and allergic

reactions.

Skin and Body Protection

A flame-retardant laboratory

coat. Additional chemical-

resistant apron and sleeves

may be necessary for larger

quantities.

To protect against skin contact

and in case of fire.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[6][8] If a fume

hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

may be required.

To prevent inhalation of

vapors, which can cause

respiratory tract irritation.

Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of Vinylboronic acid dibutyl
ester from preparation to cleanup.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Emergency Procedures

Consult Safety Data Sheet (SDS)

Verify Fume Hood Functionality

Assemble and Inspect PPE

Prepare and Label Glassware

Work Within a Fume Hood

Proceed to Handling

Inert Atmosphere Handling (if required)

Dispense Chemical Carefully

Keep Container Tightly Closed

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Segregate and Label Waste

Dispose of Waste via EHS

Remove and Inspect PPE

Wash Hands Thoroughly

Eye Contact: Flush with water for 15 mins Skin Contact: Wash with soap and water Inhalation: Move to fresh air Spill: Absorb with inert material Fire: Use CO2, dry chemical, or foam

Click to download full resolution via product page

Caption: Workflow for the safe handling of Vinylboronic acid dibutyl ester.
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Detailed Methodology

Before Handling:

Review the Safety Data Sheet (SDS): Always consult the most recent SDS for this chemical.

Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and has

adequate airflow.

Gather and Inspect PPE: Ensure all necessary PPE is available and in good condition.

Prepare Equipment: All glassware and equipment should be clean, dry, and properly labeled.

During Handling:

Work in a Fume Hood: All handling of Vinylboronic acid dibutyl ester should be conducted

inside a certified chemical fume hood.

Use an Inert Atmosphere: As this chemical can be air-sensitive, consider handling under an

inert atmosphere (e.g., nitrogen or argon), especially for reactions sensitive to oxidation or

moisture.[8]

Dispense with Care: Use a syringe or cannula for liquid transfers to minimize exposure to air

and prevent splashes. Avoid pouring directly from the bottle if possible.

Keep Containers Closed: Keep the container tightly sealed when not in use to prevent the

release of vapors.

After Handling:

Decontamination: Decontaminate all glassware and surfaces that have come into contact

with the chemical.

Proper PPE Removal: Remove gloves and other disposable PPE, turning them inside out to

avoid contaminating your skin.

Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan
Proper disposal of Vinylboronic acid dibutyl ester and its contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Labeling

Liquid Waste: Unused or waste Vinylboronic acid dibutyl ester should be collected in a

dedicated, labeled, and sealed container. The container should be marked as "Hazardous

Waste" and include the chemical name.

Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,

should be collected in a separate, clearly labeled hazardous waste container.

Sharps: Contaminated needles and syringes must be disposed of in a designated sharps

container.

Disposal Procedure

Consult Institutional Guidelines: Follow your institution's specific guidelines for hazardous

waste disposal, which are typically managed by the Environmental Health and Safety (EHS)

department.

Store Waste Appropriately: Store waste containers in a designated, well-ventilated

secondary containment area away from incompatible materials.

Schedule Pickup: Arrange for the pickup of hazardous waste through your institution's EHS

department. Do not pour this chemical down the drain.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is essential.

Emergency Response Workflow
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Chemical Exposure

Immediate Actions Spill Response

Exposure or Spill Occurs

Skin Contact Eye Contact Inhalation Chemical Spill

Remove contaminated clothing.
Wash area with soap and water.

Flush eyes with water for at least 15 minutes.
Seek medical attention.

Move to fresh air.
Seek medical attention if symptoms persist. Evacuate immediate area if necessary

Cover with inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a sealed
hazardous waste container

Clean the spill area

Click to download full resolution via product page

Caption: Emergency response procedures for Vinylboronic acid dibutyl ester.

Detailed Emergency Actions

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[8]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal. For larger spills, evacuate

the area and contact your institution's EHS department.

Fire: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish a fire.

[9] Water spray may be ineffective. Vapors are heavier than air and may travel to an ignition

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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